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Flufenacet Oxalate: Available Data Summary

The table below summarizes the available environmental fate data for flufenacet oxalate:

Parameter Value Conditions / Notes

Soil Degradation (DT₅₀ - Lab) 5.83 days Aerobic, at 20°C; considered non-persistent
[1].

Soil Degradation (DT₉₀ - Lab) 123.0 days Aerobic, at 20°C; considered persistent [1].

Soil Adsorption (Kf) 0.132 (mL
g⁻¹)

Classified as very mobile in soil [1].

Soil Adsorption (Kfoc) 10.6 (mL g⁻¹) Confirms very high mobility [1].

Earthworm Toxicity (14-day
LC₅₀)

> 1000 mg/kg Low toxicity to earthworms [1].

Experimental Workflow for Characterization

If experimental data is insufficient, you would need to characterize the compound. The diagram below

outlines a general experimental workflow for determining key properties of a solid chemical compound like
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flufenacet oxalate.

Physicochemical Characterization Solubility & Partition Studies Stability Studies

Sample Preparation
(Flufenacet Oxalate)

Thermal Analysis
(Melting Point, Decomposition)

Spectroscopic Analysis
(e.g., NMR, IR, MS)

Water Solubility
(Shake-Flask Method at various pH)

Octanol-Water Partition
(Log P at pH 7)

Hydrolysis
(DT₅₀ at different pH)

Aqueous Photolysis
(DT₅₀)

Data Integration & Report

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. (Ref: AE 0841913) Flufenacet oxalate [sitem.herts.ac.uk]

To cite this document: Smolecule. [Flufenacet oxalate solubility and stability data]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b650731#flufenacet-oxalate-

solubility-and-stability-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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